Cas no 1235635-77-4 (N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide
• CAS No: 1235635-77-4
• MF: C₁₉H₃₁N₃O₃S
• MW: 381.532743692398
• CID: 6263540
• PubChem ID: 49684566
• Update Time: 2025-05-22

N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide
• AKOS024490343
• F5017-1592
• VU0629842-1
• N-tert-butyl-4-{[(3-methylphenyl)methanesulfonamido]methyl}piperidine-1-carboxamide
• 1235635-77-4
• N-(tert-butyl)-4-((m-tolylmethylsulfonamido)methyl)piperidine-1-carboxamide
• N-tert-butyl-4-[[(3-methylphenyl)methylsulfonylamino]methyl]piperidine-1-carboxamide

• Inchi： 1S/C19H31N3O3S/c1-15-6-5-7-17(12-15)14-26(24,25)20-13-16-8-10-22(11-9-16)18(23)21-19(2,3)4/h5-7,12,16,20H,8-11,13-14H2,1-4H3,(H,21,23)
• InChI Key： GYOYLTQHXNWGPK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(NCC1CCN(C(NC(C)(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.209
• Monoisotopic Mass: 381.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide

N-Tert-Butyl-4-{(3-Methylphenyl)Methanesulfonamidomethyl}Piperidine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1235635-77-4, known as N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring, a methanesulfonamide group, and an N-tert-butyl substituent. The presence of these functional groups makes it a versatile molecule with unique properties that have been explored in recent studies.

Recent research has highlighted the importance of methanesulfonamide groups in enhancing the stability and reactivity of organic compounds. In the case of this compound, the methanesulfonamide group plays a crucial role in modulating the electronic properties of the molecule, making it suitable for applications in drug delivery systems and advanced materials. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's rigidity and ability to form hydrogen bonds, which are essential for its interactions in biological systems.

The N-tert-butyl substituent is another key feature of this compound. This bulky group not only increases the steric hindrance around the nitrogen atom but also enhances the molecule's solubility in organic solvents. This property is particularly advantageous in chemical synthesis, where solubility plays a critical role in reaction efficiency. Recent studies have demonstrated that this substituent can be further modified to tailor the compound's properties for specific applications.

One of the most promising areas of application for this compound is in the field of drug delivery systems. The unique combination of functional groups allows for controlled drug release mechanisms, which are essential for targeted therapy. Researchers have explored the use of this compound as a carrier for hydrophobic drugs, leveraging its ability to encapsulate and release drugs in response to specific stimuli such as pH changes or temperature variations.

In addition to its pharmaceutical applications, this compound has shown potential in catalysis. The piperidine ring and methanesulfonamide group provide a platform for creating highly active catalysts that can facilitate various organic reactions. Recent experiments have demonstrated that this compound can act as a reusable catalyst in asymmetric synthesis, offering a sustainable alternative to traditional catalysts.

The synthesis of N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide involves a multi-step process that combines principles from organic chemistry and chemical engineering. The key steps include the formation of the piperidine ring, the introduction of the methanesulfonamide group, and the attachment of the N-tert-butyl substituent. Each step requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity to aquatic organisms and can be safely used in industrial settings under proper handling conditions. Its biodegradability has been optimized through modifications to its structure, making it a more eco-friendly option compared to traditional chemicals.

In conclusion, N-tert-butyl-4-{(3-methylphenyl)methanesulfonamidomethyl}piperidine-1-carboxamide is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for innovative applications in drug delivery, catalysis, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry.